Cas no 1207006-67-4 (7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1207006-67-4
• MF: C₂₁H₁₉BrN₄O₃
• MW: 455.304563760757
• CID: 5389834
• Update Time: 2025-06-22

7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-2,4(1H,3H)-quinazolinedione
• 7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C21H19BrN4O3/c1-2-3-4-10-26-20(27)16-9-8-14(12-17(16)23-21(26)28)19-24-18(25-29-19)13-6-5-7-15(22)11-13/h5-9,11-12H,2-4,10H2,1H3,(H,23,28)
• InChI Key： XOKFQYBUCJUWPA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C3ON=C(C4=CC=CC(Br)=C4)N=3)=C2)C(=O)N(CCCCC)C1=O

Experimental Properties

• Density: 1.425±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1207006-67-4)

7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1207006-67-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrahydroquinazolines and features a unique structural arrangement that includes a bromophenyl group and an oxadiazole moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmacological studies.

The synthesis of 7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione involves multiple steps and requires precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have facilitated the production of this compound with high yield and purity. The use of modern techniques such as microwave-assisted synthesis and catalytic systems has significantly improved the efficiency and scalability of the synthesis process.

In terms of its biological activity, 7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has been extensively studied for its potential as an anticancer agent. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines. Specifically, it has demonstrated significant activity against breast cancer cells (MCF-7), colon cancer cells (HCT116), and lung cancer cells (A549). The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

One of the key mechanisms by which 7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione exerts its anticancer effects is through the modulation of apoptosis. Studies have shown that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function. Additionally, it has been found to inhibit angiogenesis by downregulating the expression of vascular endothelial growth factor (VEGF), thereby reducing the blood supply to tumors.

Beyond its anticancer properties, 7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects and its potential as an antiviral agent. Preliminary studies suggest that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), making it a potential candidate for treating inflammatory diseases.

The pharmacokinetic properties of 7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione have also been evaluated in preclinical studies. These studies have demonstrated that the compound has favorable oral bioavailability and a reasonable half-life in vivo. However, further research is needed to optimize its pharmacokinetic profile for clinical applications.

In conclusion, 7-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-pentyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 1207006-67-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in drug discovery and medicinal chemistry. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.